Cas no 13618-92-3 (1,4,5,6,7,8-hexahydro-Cyclohepta[b]pyrrole)

• Product Name: 1,4,5,6,7,8-hexahydro-Cyclohepta[b]pyrrole
• CAS No: 13618-92-3
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 1105268
• PubChem ID: 12332153
• Update Time: 2025-04-20

1,4,5,6,7,8-hexahydro-Cyclohepta[b]pyrrole Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6,7,8-hexahydro-Cyclohepta[b]pyrrole
• 1,4,5,6,7,8-hexahydrocyclohepta[b]pyrrole
• 2,3-pentamethylene pyrrole
• SCHEMBL4065666
• 13618-92-3
• Cyclohepta[b]pyrrole, 1,4,5,6,7,8-hexahydro-
• DTXSID30490677
• 1H,4H,5H,6H,7H,8H-CYCLOHEPTA[B]PYRROLE
• AKOS006346854

• Inchi： 1S/C9H13N/c1-2-4-8-6-7-10-9(8)5-3-1/h6-7,10H,1-5H2
• InChI Key： PSWWJFXURJCADQ-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1CCCCC2

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds